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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764 Get Quote

An In-depth Technical Guide to Disperse Red 73

Disperse Red 73 is a synthetic organic compound classified as a monoazo dye.[1] It is widely

utilized in the textile industry for dyeing synthetic fibers, particularly polyester and its blends,

due to its vibrant bluish-red hue and good fastness properties.[1][2][3] This guide provides a

comprehensive overview of its chemical structure, properties, synthesis, and safety

considerations for researchers, scientists, and professionals in drug development and chemical

industries.

Chemical Identity and Structure
Disperse Red 73 is structurally characterized by an azo bridge linking a substituted

nitrobenzonitrile and an N-alkylaniline moiety.

IUPAC Name: 2-[[4-[2-cyanoethyl(ethyl)amino]phenyl]diazenyl]-5-nitrobenzonitrile[4]

Synonyms: C.I. Disperse Red 73, Disperse Rubine GFL, Disperse Red SE-GFL, Allilon

Rubine FL

Chemical Class: Monoazo Dye

Physicochemical Properties
The physical and chemical properties of Disperse Red 73 are summarized in the table below.

It typically appears as a dark red powder or granular solid. It is insoluble in water but shows
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solubility in various organic solvents such as ethanol, acetone, and benzene.

Property Value Source

CAS Number 16889-10-4

Molecular Formula C18H16N6O2

Molecular Weight 348.36 g/mol

Appearance Dark red powder / Red grain

Melting Point 149-150 °C

Boiling Point 614.2 ± 55.0 °C (Predicted)

Solubility
Insoluble in water; Soluble in

ethanol, acetone, benzene

Tinctorial and Application Properties
Disperse Red 73 is primarily used for dyeing polyester, acetate, triacetate, and nylon fibers. It

yields a bright, bluish-red shade and is suitable for high-temperature dyeing methods. The

optimal pH for the dyeing bath is in the slightly acidic range of 3 to 7. The dye is sensitive to

alkali and can be hydrolyzed under alkaline conditions.

Application Property Details Source

Suitable Fibers

Polyester, Polyester/Cotton

Blends, Acetate, Triacetate,

Nylon, Acrylic

Dyeing Method
High Temperature, Thermosol,

Printing

Optimal Dyeing pH 3 - 7

Light Fastness Grade 6 (on a scale of 1-8)

Washing Fastness Grade 5 (on a scale of 1-5)

Color Shade Bright bluish-red
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Experimental Protocols
Manufacturing Process: Diazotization and Coupling
The synthesis of Disperse Red 73 is a standard two-step process involving diazotization

followed by an azo coupling reaction.

Step 1: Diazotization of 2-Cyano-4-nitroaniline

Preparation of Diazo Component: 2-Cyano-4-nitroaniline is suspended in an acidic medium,

typically an aqueous solution of a strong mineral acid like sulfuric acid or hydrochloric acid.

Cooling: The suspension is cooled to a low temperature, usually between 0-5 °C, in an ice

bath to ensure the stability of the resulting diazonium salt.

Addition of Diazotizing Agent: An aqueous solution of sodium nitrite (NaNO₂) is added slowly

and portion-wise to the cooled suspension. The temperature is strictly maintained below 5 °C

during this addition.

Reaction: The sodium nitrite reacts with the acidic medium to form nitrous acid (HNO₂),

which then reacts with the primary aromatic amine (2-Cyano-4-nitroaniline) to form the

corresponding diazonium salt. The reaction is monitored for completion, typically by testing

for the absence of the starting amine and the presence of excess nitrous acid.

Step 2: Azo Coupling with N-ethyl-N-cyanoethylaniline

Preparation of Coupling Component: N-ethyl-N-cyanoethylaniline is dissolved or suspended

in a suitable medium, often in the presence of an acid-binding agent to control the pH of the

coupling reaction.

Coupling Reaction: The freshly prepared, cold diazonium salt solution from Step 1 is added

slowly to the solution of the coupling component. The temperature is maintained at a low

level (0-10 °C) to control the reaction rate and prevent decomposition of the diazonium salt.

pH Adjustment: The pH of the reaction mixture is carefully controlled, as the coupling

reaction is pH-dependent. An appropriate pH (typically weakly acidic) is maintained to

facilitate the electrophilic substitution reaction on the activated aromatic ring of the coupling

component.
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Product Isolation: Upon completion of the coupling reaction, the precipitated Disperse Red
73 dye is isolated from the reaction mixture by filtration.

Purification: The crude dye is washed thoroughly with water to remove residual acids, salts,

and unreacted starting materials. It may be further purified by recrystallization from a suitable

solvent if required.

Drying: The final product is dried under controlled temperature conditions to yield the

Disperse Red 73 dye as a powder.

Safety and Ecotoxicity
Disperse Red 73 requires careful handling as it may cause skin and eye irritation. Standard

personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn

when working with this chemical. Adequate ventilation is necessary to avoid the formation and

inhalation of dust.

Studies have investigated its environmental fate and toxicological profile, indicating that it can

be mutagenic in some tests and may pose risks to aquatic organisms. Research has focused

on its degradation, with findings that enzymes from E. coli can bleach the dye, producing

potentially harmful amines like 4-Nitroaniline.

Toxicity Data Value Species Source

LD50 (Intraperitoneal) >200 mg/kg Rat

LC50 (48h) 110 mg/L Daphnia magna

Mandatory Visualization
The following diagram illustrates the synthetic pathway for Disperse Red 73.
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Caption: Synthetic pathway of Disperse Red 73 via diazotization and azo coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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